Benzyl 3-(chlorosulfonyl)propanoate
Overview
Description
Benzyl 3-(chlorosulfonyl)propanoate is a chemical compound with the molecular formula C10H11ClO4S . It has a molecular weight of 262.71 .
Molecular Structure Analysis
The molecular structure of Benzyl 3-(chlorosulfonyl)propanoate consists of a benzyl group attached to a 3-(chlorosulfonyl)propanoate group .Scientific Research Applications
Esterification Reactions
This compound is employed in esterification reactions, particularly in the synthesis of benzyl esters. Benzyl esters are known for their stability under acidic and basic conditions and are commonly used as intermediates in the production of fine chemicals. The esterification process involving Benzyl 3-(chlorosulfonyl)propanoate is notable for its efficiency and is often carried out under ligand-free conditions .
Transition Metal-Catalyzed Couplings
In organic synthesis, Benzyl 3-(chlorosulfonyl)propanoate is used in copper-catalyzed coupling reactions. These reactions are essential for forming carbon-carbon and carbon-heteroatom bonds. The compound’s reactivity with copper catalysts under mild conditions makes it a valuable reagent in the synthesis of complex organic molecules .
Protection of Carboxyl Groups
The compound is also utilized as a protective agent for carboxyl groups in organic synthesis. Protecting groups are essential in multi-step synthetic routes to prevent unwanted reactions at reactive sites. Benzyl 3-(chlorosulfonyl)propanoate, in particular, offers a stable benzyl protection that can be removed under specific conditions, such as catalytic hydrogenolysis .
Synthesis of Aromatic and α,β-Unsaturated Acids
Benzyl 3-(chlorosulfonyl)propanoate is instrumental in the preparation of aromatic and α,β-unsaturated acids. These acids are significant in the synthesis of various organic compounds, including polymers and pharmaceuticals. The compound’s reactivity allows for the introduction of aromatic rings and unsaturated groups into target molecules .
Industrial Chemical Synthesis
Lastly, Benzyl 3-(chlorosulfonyl)propanoate finds application in industrial chemical synthesis. Its role as a reagent in various chemical transformations, including those catalyzed by transition metals, highlights its importance in the large-scale production of chemicals. The compound’s cost-effectiveness and environmental friendliness contribute to its widespread use in industry .
properties
IUPAC Name |
benzyl 3-chlorosulfonylpropanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClO4S/c11-16(13,14)7-6-10(12)15-8-9-4-2-1-3-5-9/h1-5H,6-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
URMXWCKIMOPVAT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)CCS(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.71 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzyl 3-(chlorosulfonyl)propanoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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